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Compound of Interest

Compound Name: LG 83-6-05

Cat. No.: B1675222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LG 83-6-05 is a potent and selective inhibitor of the cardiac sodium channel, Nav1.5.[1] As a

concentration-dependent and frequency-dependent blocking agent, it serves as a valuable tool

for investigating the electrophysiological properties of cardiac myocytes and for studying

cardiac arrhythmias. This document provides detailed application notes and protocols for the

preparation and use of LG 83-6-05 in a laboratory setting.

Chemical and Physical Properties
LG 83-6-05, with the chemical name 1-[3-[2-hydroxy-3-(2-methylpropylamino)propoxy]-4-

methylthiophen-2-yl]-3-phenylpropan-1-one, is a solid at room temperature.[2] Its hydrochloride

salt form is often used in experimental settings.
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Property Value Reference

CAS Number 131602-24-9 [2][3][4][5]

Molecular Formula C₂₁H₂₉NO₃S [2][4]

Molecular Weight 375.52 g/mol [2]

Appearance Solid [2]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Solubility May be soluble in DMSO. [2]

Mechanism of Action
LG 83-6-05 primarily functions as an inhibitor of the fast sodium inward current in ventricular

cardiomyocytes.[1] It exhibits both tonic and phasic blocking characteristics, indicating that its

inhibitory action is dependent on the conformational state of the sodium channel. The

compound significantly shifts the steady-state inactivation curve of the sodium current towards

more negative potentials, suggesting a stabilization of the inactivated state of the channel.[1]

This frequency-dependent block makes it a particularly interesting compound for studying use-

dependent sodium channel inhibition, a characteristic of many antiarrhythmic drugs.
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Caption: Mechanism of Action of LG 83-6-05.

Experimental Protocols
Preparation of Stock Solution
Materials:

LG 83-6-05 powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Bring the LG 83-6-05 powder and DMSO to room temperature.

Aseptically weigh the desired amount of LG 83-6-05 powder.

Prepare a 10 mM stock solution by dissolving the appropriate amount of LG 83-6-05 in high-

quality, anhydrous DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve

3.755 mg of LG 83-6-05 (MW: 375.52 g/mol ) in 1 mL of DMSO.

Vortex the solution thoroughly until all the powder is dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution aliquots at -20°C or -80°C for long-term storage.

Whole-Cell Voltage-Clamp Electrophysiology
This protocol is designed for studying the effect of LG 83-6-05 on sodium currents in isolated

ventricular cardiomyocytes or HEK293 cells stably expressing Nav1.5.

Materials:

Isolated ventricular cardiomyocytes or HEK293-Nav1.5 cells

Patch-clamp rig (amplifier, micromanipulator, perfusion system)

Borosilicate glass pipettes

External (bath) solution: (in mM) 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose;

pH adjusted to 7.4 with NaOH.

Internal (pipette) solution: (in mM) 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 5 EGTA; pH

adjusted to 7.2 with CsOH.

LG 83-6-05 stock solution (10 mM in DMSO)
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Experimental Workflow:
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Caption: Workflow for Electrophysiological Recording.

Procedure:

Cell Preparation: Plate isolated cardiomyocytes or HEK293-Nav1.5 cells on glass coverslips

suitable for patch-clamp recording.

Establish Whole-Cell Configuration:

Place a coverslip with adherent cells in the recording chamber and perfuse with the

external solution.

Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-4 MΩ

when filled with the internal solution.

Under visual guidance (microscope), approach a single cell with the patch pipette and

form a giga-ohm seal.

Rupture the cell membrane to achieve the whole-cell configuration.

Data Acquisition:
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Hold the cell at a holding potential of -120 mV.

To elicit sodium currents, apply depolarizing voltage steps (e.g., from -100 mV to +40 mV

in 5 or 10 mV increments for 50 ms).

Record baseline sodium currents in the absence of the compound.

To study use-dependent block, apply a train of depolarizing pulses (e.g., to -20 mV for 20

ms at frequencies of 1, 5, and 10 Hz).

Drug Application:

Prepare the desired final concentrations of LG 83-6-05 by diluting the stock solution in the

external solution. Note that the final DMSO concentration should be kept low (typically ≤

0.1%) to avoid solvent effects.

Perfuse the recording chamber with the LG 83-6-05 containing solution for a sufficient time

to allow for equilibration.

Recording in the Presence of LG 83-6-05:

Repeat the voltage protocols described in step 3 to record sodium currents in the

presence of the compound.

To determine the IC₅₀, test a range of concentrations and measure the percentage of

current inhibition at each concentration.

Data Presentation
While the available literature describes LG 83-6-05 as a potent, concentration-dependent

inhibitor, specific IC₅₀ values have not been publicly reported in the reviewed sources.

Researchers should determine the IC₅₀ empirically for their specific experimental conditions.
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Parameter Cell Type
Experimental
Condition

Expected Outcome

IC₅₀
Ventricular

Cardiomyocytes

Whole-cell voltage-

clamp
To be determined

IC₅₀ HEK293-Nav1.5 cells
Whole-cell voltage-

clamp
To be determined

Block Type
Ventricular

Cardiomyocytes

Use-dependent

protocol

Tonic and Phasic

Block

Inactivation Shift
Ventricular

Cardiomyocytes

Steady-state

inactivation protocol
Hyperpolarizing shift

Safety and Handling
As with any chemical reagent, appropriate safety precautions should be taken when handling

LG 83-6-05.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Storage: Store in a cool, dry place away from incompatible materials.

Disposal: Dispose of in accordance with local, state, and federal regulations.

It is highly recommended to consult the specific Safety Data Sheet (SDS) provided by the

supplier for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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